Cas no 1361736-65-3 (6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid)

• Product Name: 6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid
• CAS No: 1361736-65-3
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4921594
• Update Time: 2025-10-31

6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-7-3-6(4-8(14)5-7)10-2-1-9(15)11(16-10)12(17)18/h1-5H,(H,17,18)
• InChI Key： XSPQASAZDHIWBT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=C(C(=O)O)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid

Comprehensive Overview of 6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid (CAS No. 1361736-65-3)

6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid (CAS No. 1361736-65-3) is a specialized picolinic acid derivative that has garnered significant attention in the fields of agrochemical research and pharmaceutical development. This compound, characterized by its unique dichlorophenyl and fluoropicolinic moieties, exhibits remarkable potential for applications in crop protection and drug discovery. Its molecular structure, featuring a 3-fluoropicolinic acid backbone, contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for sustainable agrochemicals has surged, driven by global concerns over food security and environmental impact. 6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid has emerged as a promising candidate due to its potential role in herbicide formulations. Studies suggest that its mechanism of action may involve plant hormone regulation, a hot topic in precision agriculture. This aligns with the growing trend of AI-driven crop management, where compounds like this are evaluated for their efficacy and environmental safety using advanced computational modeling tools.

The pharmaceutical industry has also shown interest in CAS No. 1361736-65-3, particularly in the context of small-molecule drug development. Its fluorinated aromatic system is a key feature in modern medicinal chemistry, as fluorine atoms often enhance bioavailability and metabolic stability. Researchers are investigating its potential as a scaffold for kinase inhibitors, a class of therapeutics relevant to cancer treatment and inflammatory diseases. This connection to targeted therapy aligns with current personalized medicine trends, a frequently searched topic in biomedical literature.

From a synthetic chemistry perspective, the preparation of 6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid involves sophisticated cross-coupling reactions and fluorination techniques. These methods are part of the broader discussion on green chemistry innovations, another area of intense research focus. The compound's structure-activity relationship (SAR) studies are particularly valuable for understanding how halogen substitutions influence biological activity, a question frequently explored in chemical biology forums and research publications.

Analytical characterization of CAS No. 1361736-65-3 typically employs advanced techniques such as HPLC-MS and NMR spectroscopy, which are standard tools in quality control for fine chemicals. The compound's physicochemical properties, including its solubility profile and thermal stability, are critical parameters for both formulation scientists and process chemists. These aspects are particularly relevant to scale-up challenges, a common pain point discussed in industrial chemistry circles.

In the context of intellectual property, 6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid has been the subject of several patent applications, reflecting its commercial potential. The compound's novel chemical space makes it valuable for lead optimization programs, especially in competitive sectors like crop protection and orphan drug development. This connects to the broader conversation about innovation in chemical entities, a trending topic in technology transfer discussions.

Environmental fate studies of 1361736-65-3 are increasingly important given the current emphasis on sustainable chemistry. Researchers are examining its biodegradation pathways and potential ecotoxicological effects, addressing common public concerns about chemical safety. These investigations often utilize in silico prediction tools, reflecting the integration of computational toxicology in modern risk assessment protocols.

The global market for specialty chemicals like 6-(3,5-Dichlorophenyl)-3-fluoropicolinic acid is influenced by factors such as regulatory landscapes and supply chain dynamics. Recent disruptions have highlighted the importance of alternative synthesis routes and localized production, topics frequently searched by chemical industry professionals. The compound's potential inclusion in patent-expired portfolios also makes it relevant to discussions about generic agrochemicals and cost-effective solutions.

Looking ahead, CAS No. 1361736-65-3 represents an interesting case study in interdisciplinary research, bridging chemical synthesis, biological evaluation, and environmental science. Its development trajectory reflects broader trends in molecular design, where compounds are increasingly optimized for multiple parameters including efficacy, safety, and sustainability. As such, it serves as a valuable reference point in educational materials about modern chemical innovation.